Cas no 1805260-21-2 (3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile)

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile is a specialized pyridine derivative with a unique halogenated and nitrile-functionalized structure. Its key features include a reactive chloro group at the 3-position, a cyano substituent at the 2-position, and a difluoromethyl group at the 6-position, enhancing its utility as an intermediate in agrochemical and pharmaceutical synthesis. The presence of multiple electrophilic sites allows for selective modifications, making it valuable for constructing complex heterocyclic frameworks. Its stability under standard conditions and compatibility with various coupling reactions further contribute to its versatility in fine chemical applications. This compound is particularly useful in the development of fluorinated active ingredients.

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile structure

1805260-21-2 structure

Product Name:3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile

CAS No:1805260-21-2

MF:C₉H₄ClF₂N₃

MW:227.597967147827

CID:4865627

Update Time:2025-05-26

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile
- Inchi： 1S/C9H4ClF2N3/c10-6-3-5(1-2-13)8(9(11)12)15-7(6)4-14/h3,9H,1H2
- InChI Key： TZJLJNOQPUNHLW-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)N=C(C(F)F)C(=C1)CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 316
XLogP3: 1.8
Topological Polar Surface Area: 60.5

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029054744-1g	3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile	1805260-21-2	97%	1g	$1,579.40	2022-04-01

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile Related Literature

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Additional information on 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805260-21-2): A Comprehensive Overview

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805260-21-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile is composed of a pyridine ring substituted with a chlorine atom, a cyano group, and a difluoromethyl group, along with an acetonitrile moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile could be a valuable lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile has also shown promise in cancer research. Preclinical studies have demonstrated that this compound possesses significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The unique chemical structure of 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile also makes it an attractive candidate for drug development due to its favorable pharmacokinetic properties. Studies have shown that this compound exhibits good oral bioavailability, low toxicity, and favorable metabolic stability, which are essential characteristics for a successful drug candidate.

To further explore the therapeutic potential of 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile, several ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory diseases and certain types of cancer.

In conclusion, 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805260-21-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge, further solidifying its importance in the field.